![molecular formula C21H20N2OS B5847655 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione](/img/structure/B5847655.png)
7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione
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Overview
Description
7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione (DDPT) is a heterocyclic compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. DDPT has been found to exhibit a wide range of biological activities, including antitumor, antifungal, and antibacterial properties.
Mechanism of Action
The mechanism of action of 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. This compound has also been found to disrupt the cell membrane of bacteria and fungi, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. In addition to its antitumor, antifungal, and antibacterial properties, this compound has been shown to have antioxidant and anti-inflammatory activities. This compound has also been found to have a protective effect on the liver and kidneys.
Advantages and Limitations for Lab Experiments
One advantage of using 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione in lab experiments is its wide range of biological activities, which makes it a potential candidate for the development of new drugs. However, one limitation is the complex synthesis method, which may make it difficult to produce large quantities of this compound for use in experiments.
Future Directions
There are several future directions for research on 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione. One area of interest is the development of new drugs based on this compound's antitumor, antifungal, and antibacterial properties. Another area of interest is the study of this compound's mechanism of action, which may lead to the development of more effective drugs. Additionally, research on the protective effects of this compound on the liver and kidneys may lead to the development of new treatments for liver and kidney diseases.
Synthesis Methods
7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione can be synthesized through a multi-step process involving the reaction of 3-amino-2-cyano-4H-pyran with 2,3-diphenylcycloprop-2-en-1-one in the presence of a catalyst. The resulting intermediate is then treated with thiourea to yield this compound.
Scientific Research Applications
7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry. Research has shown that this compound exhibits antitumor activity by inducing apoptosis in cancer cells. This compound has also been found to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.
Properties
IUPAC Name |
7,7-dimethyl-1,2-diphenyl-5,8-dihydropyrano[4,3-d]pyrimidine-4-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2OS/c1-21(2)13-18-17(14-24-21)20(25)22-19(15-9-5-3-6-10-15)23(18)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTGGLIXMZIOCFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(CO1)C(=S)N=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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